Cas no 2770517-78-5 (3-(1-Bromoethyl)pyridazine)

• Product Name: 3-(1-Bromoethyl)pyridazine
• CAS No: 2770517-78-5
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD32838356
• CID: 5615255
• PubChem ID: 165993045
• Update Time: 2023-09-20

3-(1-Bromoethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• EN300-33237127
• 3-(1-bromoethyl)pyridazine
• 2770517-78-5
• Pyridazine, 3-(1-bromoethyl)-
• 3-(1-Bromoethyl)pyridazine

• MDL： MFCD32838356
• Inchi： 1S/C6H7BrN2/c1-5(7)6-3-2-4-8-9-6/h2-5H,1H3
• InChI Key： SYKGTUTXZODHOG-UHFFFAOYSA-N
• SMILES： BrC(C)C1=CC=CN=N1

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• Boiling Point: 281.9±15.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)